Cas no 1384424-51-4 ((3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride)

• Product Name: (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride
• CAS No: 1384424-51-4
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• CID: 5044016
• PubChem ID: 71755685
• Update Time: 2025-05-23

(3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride
• NE53267
• Z1696091894
• (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid;hydrochloride
• (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride

• Inchi： 1S/C7H8ClNO2S.ClH/c8-6-2-1-5(12-6)4(9)3-7(10)11;/h1-2,4H,3,9H2,(H,10,11);1H/t4-;/m1./s1
• InChI Key： RYLXELDMJXHSRJ-PGMHMLKASA-N
• SMILES： ClC1=CC=C([C@@H](CC(=O)O)N)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 91.6

Additional information on (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride

Introduction to (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride (CAS No. 138442-51-4)

The compound (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride with CAS No. 138442-51-4 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the third carbon atom, a thiophene ring substituted with a chlorine atom, and an amino group attached to the same carbon as the carboxylic acid moiety. The hydrochloride salt form of this compound is commonly used in research and development due to its stability and solubility properties.

Recent studies have highlighted the potential of (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride in various therapeutic areas, particularly in the treatment of neurological disorders. The molecule's structure allows for interactions with key biological targets, such as ion channels and receptors, making it a promising candidate for drug development. Researchers have explored its ability to modulate neuronal activity, which could lead to innovative treatments for conditions like epilepsy and neurodegenerative diseases.

The synthesis of (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride involves a multi-step process that includes the formation of the thiophene ring, substitution reactions to introduce the chlorine atom, and stereochemical control during the synthesis of the chiral center. Advanced techniques such as enantioselective catalysis have been employed to ensure high enantiomeric excess, which is crucial for its pharmacological activity.

One of the most recent breakthroughs in understanding this compound's properties is its role in neuroprotective mechanisms. Studies conducted in vitro and in vivo have demonstrated that (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent. These findings have been supported by preclinical trials, which indicate that the compound can improve cognitive function in animal models of neurodegenerative diseases.

In terms of pharmacokinetics, (3R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride exhibits favorable bioavailability when administered orally or intravenously. Its ability to cross the blood-brain barrier efficiently makes it an attractive option for central nervous system (CNS) targeting drugs. Recent research has also focused on optimizing its delivery systems to enhance its efficacy and reduce potential side effects.

The safety profile of (3R)-3-Amino-3-(5-chlorothiophen-2-y l)propanoic acid hydrochloride has been extensively evaluated through toxicological studies. These studies have shown that the compound has a low toxicity profile at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, further long-term studies are required to fully understand its safety profile in chronic use scenarios.

Looking ahead, the development of (3R)-3-Amino - 6 -Amino - 6 -Aminopropanoic acid hydrochloride into a clinical drug candidate is expected to be a major focus for pharmaceutical companies specializing in CNS disorders. Collaborative efforts between academia and industry are likely to accelerate its progression through clinical trials, potentially leading to its approval as a novel therapeutic agent.